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Compound of Interest

Compound Name: 6-(Trifluoromethyl)indole

Cat. No.: B089118

Essential Safety and Handling Guide for 6-
(Trifluoromethyl)indole

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of 6-(Trifluoromethyl)indole, tailored for researchers, scientists, and
drug development professionals. Adherence to these procedures is critical for ensuring
personal safety and environmental compliance.

Chemical Identifier:
e Name: 6-(Trifluoromethyl)indole
e CAS Number: 13544-43-9

e Molecular Formula: CoHeF3N

Hazard Identification and Safety Data Summary

6-(Trifluoromethyl)indole is classified as a hazardous substance. It is toxic if ingested and
can cause skin, eye, and respiratory irritation.[1][2] Chronic or repeated exposure may lead to
target organ damage, particularly affecting the lungs, nervous system, and mucous
membranes.[1]
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Property Value Reference
Physical State Solid Crystalline Powder [2]
Appearance White to light yellow or IR
brown/green
Molecular Weight 185.15 g/mol [31[5]
Melting Point 99-107 °C [3]
Flash Point 109.5°C [1]
GHS Hazard Class 2)cute Toxicity, Oral (Category 5]
Signal Word Danger [5]
Hazard Statements H301 (Toxic if swallowed) [5]
Storage Temperature 0-8 °C [3]

Toxicological Data (LD50 Oral,

Not Available [1]
Rat)

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 6-(Trifluoromethyl)indole to
prevent exposure.

e Eye and Face Protection: Chemical splash goggles that meet EN 166 standards or a full-
face shield are mandatory to protect against splashes.[6][7]

¢ Hand Protection: Chemically resistant gloves (e.g., nitrile rubber) are required. Gloves
should be inspected for any signs of degradation or punctures before use.

» Body Protection: A laboratory coat must be worn. For tasks with a higher risk of splashing, a
chemical-resistant apron or coveralls should be used.[8]

o Respiratory Protection: All handling of 6-(Trifluoromethyl)indole powder must be conducted
in a certified chemical fume hood to minimize inhalation exposure.[6] If a fume hood is not
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available or if aerosolization is likely, a NIOSH-approved respirator with appropriate
cartridges is necessary.

Operational Plan: Step-by-Step Handling Procedure

e Preparation:

[¢]

Ensure a certified chemical fume hood is operational.

[¢]

Gather all necessary PPE and inspect for integrity.

o

Prepare all necessary equipment and reagents before handling the compound.

o

Have an emergency spill kit readily accessible.

e Handling:

[e]

Conduct all weighing and transfers of solid 6-(Trifluoromethyl)indole within the chemical
fume hood.

[¢]

Avoid the formation of dust.[2]

o

Use compatible equipment (e.g., glass, stainless steel).

o

Keep containers tightly closed when not in use.[2][9]
e Post-Handling:
o Decontaminate all surfaces and equipment after use.
o Remove PPE in the correct order to avoid cross-contamination.

o Wash hands thoroughly with soap and water after removing gloves.[2][9]

Emergency Procedures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including
under the eyelids.[1][2] Remove contact lenses if present and easy to do.[2][9] Seek
immediate medical attention.[1]
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» Skin Contact: Immediately remove contaminated clothing and wash the affected skin area
with plenty of soap and water for at least 15 minutes.[1][2] If irritation persists, seek medical
attention.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If
the person is not breathing, give artificial respiration.[1][2] Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting.[1] Clean the mouth with water.[2] Seek immediate
medical attention.[1]

o Spill: For small spills, carefully absorb the material with an inert substance and place it into a
designated hazardous waste container.[1] For large spills, evacuate the area and contact
your institution's emergency response team.

Disposal Plan

Under no circumstances should 6-(Trifluoromethyl)indole or its waste be disposed of in
regular trash or down the drain.[6] It must be treated as hazardous waste.

o Waste Segregation:

o Solid Waste: Collect any solid 6-(Trifluoromethyl)indole waste, including contaminated
disposable labware (e.g., weighing paper, gloves, pipette tips), in a dedicated, clearly
labeled "Halogenated Organic Solid Waste" container.[6]

o Liquid Waste: Collect all solutions containing 6-(Trifluoromethyl)indole in a dedicated,
clearly labeled "Halogenated Organic Liquid Waste" container.[6]

o Container Management:
o Use waste containers made of compatible materials with secure, tightly fitting lids.[6]
o Keep waste containers closed at all times, except when adding waste.

o Store waste containers in a designated, secure, and well-ventilated satellite accumulation
area, away from incompatible materials such as strong oxidizing agents.[6]

e Disposal of Empty Containers:
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o Original containers must be triple-rinsed with a suitable solvent (e.g., acetone or
methanol).

o The solvent rinsate is considered hazardous waste and must be collected in the
designated halogenated organic liquid waste container.[6]

o After triple-rinsing, the decontaminated container can be managed according to your
institution's guidelines for clean labware.[6]

Workflow for Safe Handling of 6-
(Trifluoromethyl)indole
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Caption: Workflow for the safe handling and disposal of 6-(Trifluoromethyl)indole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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